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Compound of Interest

Compound Name: (2-Bromo-6-nitrophenyl)methanol

Cat. No.: B151082

Disclaimer: This document is an in-depth technical guide compiled from publicly available
safety information. A complete, official Safety Data Sheet (SDS) for (2-Bromo-6-
nitrophenyl)methanol (CAS No: 861106-91-4) was not found. Therefore, this guide is
intended for informational purposes for researchers, scientists, and drug development
professionals and should be supplemented by a thorough risk assessment by qualified
personnel before any handling or use of this chemical.

Chemical Identification and Physical Properties

(2-Bromo-6-nitrophenyl)methanol is an organic compound with a molecular formula of
C7HeBrNOs.[1] It is characterized by a phenyl ring substituted with a bromine atom, a nitro
group, and a hydroxymethyl group.[1] The presence of these functional groups influences its
chemical reactivity and potential biological activity.[1]

Table 1: Chemical Identification
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Identifier Value

Chemical Name (2-Bromo-6-nitrophenyl)methanol
CAS Number 861106-91-4

Molecular Formula C7HeBrNOs3

Molecular Weight 232.03 g/mol

Appearance Pale yellow to light brown solid
Synonyms 2-Bromo-6-nitrobenzyl alcohol

Table 2: Physical and Chemical Properties

Property Value Source
Boiling Point 332.6°C at 760 mmHg [2]
Flash Point 155°C [2]
Solubility Soluble in polar solvents [1]
Storage Temperature Room temperature [2]

Hazard Identification and Classification

Based on available supplier information, (2-Bromo-6-nitrophenyl)methanol is classified as
harmful. The GHS classification and associated hazard and precautionary statements are
summarized below.

Table 3: GHS Hazard Classification
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Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.
GHSO07 (Harmful) Warning H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Source:[2]

Safe Handling and Storage

Given the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment should be worn at all times when
handling this substance.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

Use in a well-ventilated area or with a certified
Respiratory Protection fume hood. If dusts are generated, a NIOSH-

approved respirator for dusts is recommended.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

e Avoid inhalation of dust.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ef0e1?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Work in a well-ventilated area, preferably in a chemical fume hood.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the work area.

Storage Procedures

» Store in a tightly closed container.
o Keep in a dry and well-ventilated place.
» Store at room temperature.[2]

e Incompatible with strong oxidizing agents.

First Aid Measures

In case of exposure, immediate medical attention is crucial.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

If swallowed, rinse mouth with water. Do NOT
Ingestion induce vomiting. Call a physician or poison

control center immediately.

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash off with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) ) )
contaminated clothing and shoes. Get medical

attention if irritation develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention immediately.

Fire-Fighting Measures

While specific fire-fighting data for this compound is limited, general procedures for chemical
fires should be followed.

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Upon combustion, this compound may produce hazardous
fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide gas.

o Fire-Fighting Instructions: Wear self-contained breathing apparatus (SCBA) and full
protective gear.

Toxicological Information
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Detailed toxicological studies for (2-Bromo-6-nitrophenyl)methanol are not readily available
in the public domain. The hazard statements indicate that the substance is harmful if swallowed
and causes skin, eye, and respiratory irritation. The lack of quantitative data, such as LD50
(lethal dose, 50%) values, necessitates a cautious approach, treating the compound as
potentially toxic.

Experimental Protocols

Specific experimental protocols for the safety and handling of (2-Bromo-6-
nitrophenyl)methanol are not available. In the absence of such data, it is imperative to
conduct a thorough, site-specific risk assessment before commencing any experimental work.
This assessment should be based on the known hazards and in accordance with institutional
and regulatory guidelines for handling hazardous chemicals.

Visualization of Safety Workflow

The following diagram illustrates the logical workflow from hazard identification to appropriate
response measures based on the GHS classification of (2-Bromo-6-nitrophenyl)methanol.

GHS Hazard Communication Workflow for (2-Bromo-6-nitrophenyl)methanol

Conclusion

(2-Bromo-6-nitrophenyl)methanol is a hazardous chemical that requires careful handling to
mitigate risks of irritation and harm upon exposure. While a comprehensive safety profile is not
publicly available, the existing GHS classification provides a solid foundation for establishing
safe laboratory practices. All personnel must be thoroughly trained on the potential hazards
and the required safety precautions before working with this compound. It is strongly
recommended to consult with institutional safety officers to develop a detailed and specific
standard operating procedure (SOP) for the use of (2-Bromo-6-nitrophenyl)methanol in any
research or development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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